![molecular formula C18H20ClN3O2 B269052 N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide](/img/structure/B269052.png)
N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide
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Overview
Description
N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide, also known as Boc-4-amino-3-chlorobenzoic acid, is a chemical compound that has been widely used in scientific research for its various applications. This compound is a type of benzamide derivative and has been synthesized using various methods. The purpose of
Mechanism of Action
The mechanism of action of N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide is not well understood. However, it has been shown to inhibit the activity of various enzymes such as trypsin, chymotrypsin, and thrombin. It is believed that the compound interacts with the active site of these enzymes, leading to inhibition of their activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in blood coagulation and fibrinolysis. Additionally, it has been shown to have antitumor activity in various cancer cell lines. It has also been shown to have antibacterial activity against various strains of bacteria.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide is its versatility in scientific research. It can be used as a building block for the synthesis of various compounds with potential biological activity. Additionally, it has been shown to have various biological activities, making it a useful tool for the study of various biological processes. However, one of the limitations of this compound is its toxicity. It has been shown to be toxic to various cell lines at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many future directions for the use of N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide in scientific research. One potential direction is the synthesis of novel compounds with improved biological activity. Another direction is the study of the mechanism of action of this compound and its interaction with various enzymes. Additionally, this compound could be used as a tool for the study of various biological processes such as blood coagulation and fibrinolysis. Finally, the antibacterial activity of this compound could be further explored for the development of novel antibacterial agents.
Synthesis Methods
The synthesis of N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide has been achieved using various methods. One of the most commonly used methods is the reaction of 4-amino-3-chlorobenzoic acid with Boc anhydride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization. Other methods include the reaction of 4-chloroaniline with Boc anhydride followed by reaction with 3-cyano-4-aminobenzoic acid.
Scientific Research Applications
N-(tert-butyl)-4-{[(4-chloroanilino)carbonyl]amino}benzamide has been widely used in scientific research for its various applications. One of the most common applications is as a building block for the synthesis of various compounds such as peptide mimics and enzyme inhibitors. It has also been used as a substrate for the synthesis of fluorescent probes for the detection of proteases and other enzymes. Additionally, it has been used as a starting material for the synthesis of various heterocyclic compounds with potential biological activity.
properties
Molecular Formula |
C18H20ClN3O2 |
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Molecular Weight |
345.8 g/mol |
IUPAC Name |
N-tert-butyl-4-[(4-chlorophenyl)carbamoylamino]benzamide |
InChI |
InChI=1S/C18H20ClN3O2/c1-18(2,3)22-16(23)12-4-8-14(9-5-12)20-17(24)21-15-10-6-13(19)7-11-15/h4-11H,1-3H3,(H,22,23)(H2,20,21,24) |
InChI Key |
XBPTYIGUSLVQCA-UHFFFAOYSA-N |
SMILES |
CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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